Cas no 2228465-32-3 (3-amino-3-3-(ethylcarbamoyl)phenylpropanoic acid)

• Product Name: 3-amino-3-3-(ethylcarbamoyl)phenylpropanoic acid
• CAS No: 2228465-32-3
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6359253
• PubChem ID: 165612835
• Update Time: 2025-09-27

3-amino-3-3-(ethylcarbamoyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-3-(ethylcarbamoyl)phenylpropanoic acid
• 2228465-32-3
• 3-amino-3-[3-(ethylcarbamoyl)phenyl]propanoic acid
• EN300-1747031

• Inchi： 1S/C12H16N2O3/c1-2-14-12(17)9-5-3-4-8(6-9)10(13)7-11(15)16/h3-6,10H,2,7,13H2,1H3,(H,14,17)(H,15,16)
• InChI Key： JGHZGSUFHLBYBR-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=C(C(NCC)=O)C=1)N)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-amino-3-3-(ethylcarbamoyl)phenylpropanoic acid

3-Amino-3-(Ethylcarbamoyl)phenylpropanoic Acid (CAS No. 2228465-32-3): A Comprehensive Overview

3-Amino-3-(ethylcarbamoyl)phenylpropanoic acid (CAS No. 2228465-32-3) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, also known as 3-amino-3-(N-ethylcarbamoyl)phenylpropanoic acid, has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and development.

The chemical structure of 3-amino-3-(ethylcarbamoyl)phenylpropanoic acid consists of an amino group, a carboxylic acid group, and an ethylcarbamoyl substituent attached to a phenyl ring. This combination of functional groups provides the compound with a diverse range of chemical reactivity and biological activity. The presence of the amino and carboxylic acid groups allows for the formation of zwitterions, which can influence its solubility and interactions with biological systems.

Recent studies have highlighted the potential of 3-amino-3-(ethylcarbamoyl)phenylpropanoic acid in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. Inflammation is a complex biological response involving multiple signaling pathways, and compounds that can modulate these pathways are of great interest. Research has shown that 3-amino-3-(ethylcarbamoyl)phenylpropanoic acid exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, 3-amino-3-(ethylcarbamoyl)phenylpropanoic acid has been investigated for its potential as an analgesic agent. Pain management remains a significant challenge in healthcare, and there is a continuous need for new and effective analgesics. Studies have demonstrated that this compound can reduce pain sensitivity by interacting with specific pain receptors and modulating neurotransmitter release.

The structural versatility of 3-amino-3-(ethylcarbamoyl)phenylpropanoic acid also makes it an attractive candidate for drug delivery systems. The presence of multiple functional groups allows for the design of prodrugs that can be selectively activated at specific sites within the body. This targeted delivery approach can enhance the therapeutic efficacy while minimizing side effects.

In the field of cancer research, 3-amino-3-(ethylcarbamoyl)phenylpropanoic acid has shown promise as a potential anticancer agent. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Further research is needed to fully understand the mechanisms underlying these effects and to optimize the compound for clinical use.

The synthesis of 3-amino-3-(ethylcarbamoyl)phenylpropanoic acid involves several well-established chemical reactions, including amidation and esterification steps. These reactions can be carried out under controlled conditions to ensure high yields and purity. The ability to synthesize this compound efficiently is crucial for its widespread use in research and development.

In conclusion, 3-amino-3-(ethylcarbamoyl)phenylpropanoic acid (CAS No. 2228465-32-3) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation in areas such as anti-inflammatory agents, analgesics, drug delivery systems, and anticancer therapies. As research in this field continues to advance, it is likely that new and exciting applications for this compound will be discovered.